Cas no 2167561-39-7 (4-(1-amino-3-methylbutyl)-2,3-difluorophenol)

• Product Name: 4-(1-amino-3-methylbutyl)-2,3-difluorophenol
• CAS No: 2167561-39-7
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 6023033
• PubChem ID: 165522955
• Update Time: 2025-10-29

4-(1-amino-3-methylbutyl)-2,3-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-3-methylbutyl)-2,3-difluorophenol
• 2167561-39-7
• EN300-1277144

• Inchi： 1S/C11H15F2NO/c1-6(2)5-8(14)7-3-4-9(15)11(13)10(7)12/h3-4,6,8,15H,5,14H2,1-2H3
• InChI Key： NARWIAHZRXLLOV-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(CC(C)C)N)O)F

Computed Properties

• Exact Mass: 215.11217043g/mol
• Monoisotopic Mass: 215.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(1-amino-3-methylbutyl)-2,3-difluorophenol

Professional Introduction to Compound with CAS No. 2167561-39-7 and Product Name: 4-(1-amino-3-methylbutyl)-2,3-difluorophenol

The compound with the CAS number 2167561-39-7 and the product name 4-(1-amino-3-methylbutyl)-2,3-difluorophenol represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both fluorine atoms in the phenol ring and an amino group attached to a branched alkyl chain makes it a promising candidate for further investigation.

In recent years, the incorporation of fluorine atoms into pharmaceutical compounds has been widely studied due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The 4-(1-amino-3-methylbutyl)-2,3-difluorophenol structure exemplifies this trend, as the fluorine substituents are strategically positioned to influence both electronic and steric properties. This dual functionality has been explored in various drug candidates, where fluorine atoms contribute to improved bioavailability and reduced degradation rates.

The 1-amino-3-methylbutyl side chain in the compound adds another layer of complexity, offering potential for selective interactions with biological targets. This type of side chain is often employed in drug design to modulate solubility, permeability, and binding affinity. The combination of these structural elements suggests that 4-(1-amino-3-methylbutyl)-2,3-difluorophenol could exhibit novel pharmacological effects, making it an attractive subject for further research.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of new therapeutic agents. For instance, fluorinated phenols have been shown to exhibit potent antimicrobial and anti-inflammatory properties. The specific arrangement of fluorine atoms in 4-(1-amino-3-methylbutyl)-2,3-difluorophenol may contribute to its ability to interact with biological pathways in a unique manner. This has prompted researchers to investigate its potential as a lead compound for drug discovery programs targeting various diseases.

The synthesis of 4-(1-amino-3-methylbutyl)-2,3-difluorophenol involves sophisticated chemical methodologies that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have been employed to achieve the desired molecular structure. These methods ensure high yield and purity, which are critical for pharmaceutical applications. The synthetic route also highlights the compound's complexity and the expertise required to produce it on a scalable basis.

One of the most compelling aspects of this compound is its potential for further derivatization. By modifying either the fluorinated phenol core or the amino-substituted alkyl chain, chemists can generate a library of analogs with tailored properties. Such derivatives could be screened for enhanced efficacy or reduced toxicity, providing a pathway to develop next-generation pharmaceuticals. The flexibility offered by this molecular framework makes it a valuable scaffold for medicinal chemists.

From a computational chemistry perspective, 4-(1-amino-3-methylbutyl)-2,3-difluorophenol has been subjected to extensive molecular modeling studies. These studies aim to elucidate its interactions with biological targets at an atomic level. By using techniques such as docking simulations and quantum mechanical calculations, researchers can predict how this compound might bind to enzymes or receptors involved in disease pathways. Such insights are crucial for rational drug design and can accelerate the development process.

The pharmacokinetic properties of 4-(1-amino-3-methylbutyl)-2,3-difluorophenol are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic potential. Preliminary studies suggest that the presence of fluorine atoms may influence its metabolic stability, while the branched alkyl chain could affect its solubility profile. These factors will be critical in optimizing dosing regimens and minimizing side effects.

In conclusion,4-(1-amino-3-methylbutyl)-2,3-difluorophenol (CAS No. 2167561-39-7) represents a fascinating example of how structural complexity can lead to novel pharmacological activity. Its unique combination of fluorinated aromatic rings and functionalized side chains positions it as a promising candidate for further development in pharmaceutical research. As our understanding of drug design principles continues to evolve,this compound will likely play a significant role in the discovery of new therapeutic agents.